Cas no 941979-23-3 (methyl 3-(4-chlorophenyl)({(2-methylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate)

• Product Name: methyl 3-(4-chlorophenyl)({(2-methylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate
• CAS No: 941979-23-3
• MF: C₂₁H₁₉ClN₂O₅S₂
• MW: 478.968961954117
• CID: 5443643
• Update Time: 2025-06-30

methyl 3-(4-chlorophenyl)({(2-methylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• PIGJQUUFNNHSJF-UHFFFAOYSA-N
• methyl 3-(4-chlorophenyl)({(2-methylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate

• Inchi： 1S/C21H19ClN2O5S2/c1-14-5-3-4-6-17(14)23-19(25)13-24(16-9-7-15(22)8-10-16)31(27,28)18-11-12-30-20(18)21(26)29-2/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key： PIGJQUUFNNHSJF-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(N(C1=CC=C(Cl)C=C1)CC(NC1=CC=CC=C1C)=O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on methyl 3-(4-chlorophenyl)({(2-methylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate

Comprehensive Analysis of Methyl 3-(4-chlorophenyl)({(2-methylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate (CAS No. 941979-23-3)

Methyl 3-(4-chlorophenyl)({(2-methylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate (CAS No. 941979-23-3) is a specialized organic compound with a complex molecular structure. This compound belongs to the class of sulfamoylthiophene carboxylates, which are increasingly studied for their potential applications in pharmaceutical and agrochemical research. The presence of both chlorophenyl and methylphenyl carbamoyl groups in its structure makes it a subject of interest for researchers exploring novel bioactive molecules.

The compound's unique structure, featuring a thiophene-2-carboxylate backbone, has drawn attention in the context of drug discovery. Recent trends in AI-driven molecular design and computational chemistry have highlighted similar compounds as potential candidates for targeting specific biological pathways. Researchers are particularly interested in how the sulfamoyl moiety might influence binding affinity in enzyme inhibition studies, a topic frequently searched in academic databases.

From a synthetic chemistry perspective, methyl 3-(4-chlorophenyl)({(2-methylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate represents an interesting case study in heterocyclic compound synthesis. The incorporation of multiple functional groups requires sophisticated protection-deprotection strategies and selective coupling reactions, topics that are currently trending in organic chemistry forums and educational platforms. The compound's CAS No. 941979-23-3 serves as a crucial identifier for researchers looking to explore its properties in depth.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable synthetic routes for complex molecules like this. The pharmaceutical industry's shift toward atom-efficient synthesis has made compounds with multiple functional groups particularly relevant. The 4-chlorophenyl moiety in this molecule, for instance, is a common pharmacophore that appears in many FDA-approved drugs, making its study valuable for medicinal chemistry applications.

The analytical characterization of methyl 3-(4-chlorophenyl)({(2-methylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate presents several challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its structure. These analytical methods are frequently searched topics among chemistry students and professionals, reflecting the compound's relevance in modern chemical education.

From a formulation perspective, the methyl carboxylate group in the molecule offers potential advantages in terms of solubility and bioavailability. This characteristic aligns with current pharmaceutical industry priorities around drug-like properties and ADME optimization. The compound's structural features make it an interesting subject for QSAR studies and molecular modeling exercises, which are popular research areas in computational drug discovery.

The stability profile of CAS No. 941979-23-3 under various conditions is another area of practical importance. Understanding its degradation pathways and storage requirements is essential for researchers working with this compound. These aspects connect with broader industry concerns about compound stability and shelf life, which are common search queries among laboratory professionals.

In the field of intellectual property, compounds with such specific structural features often appear in patent literature. The precise combination of thiophene, sulfamoyl, and carbamoyl groups in this molecule makes it potentially valuable for proprietary applications. This connects with the growing interest in patent landscaping and competitive intelligence in the chemical and pharmaceutical sectors.

From a safety perspective, while not classified as hazardous, proper laboratory handling procedures should always be followed when working with methyl 3-(4-chlorophenyl)({(2-methylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate. This aligns with the increasing emphasis on laboratory safety culture and risk assessment in research institutions worldwide, topics that frequently appear in safety training materials and guidelines.

The future research directions for this compound may include exploring its potential as a chemical probe or intermediate in more complex syntheses. The growing field of fragment-based drug discovery could potentially benefit from studying such well-defined molecular building blocks. These applications connect with current trends in precision medicine and targeted therapy development.

In summary, methyl 3-(4-chlorophenyl)({(2-methylphenyl)carbamoylmethyl})sulfamoylthiophene-2-carboxylate (CAS No. 941979-23-3) represents an intriguing case study at the intersection of synthetic chemistry, drug discovery, and materials science. Its complex structure and multiple functional groups make it a valuable subject for both academic research and industrial applications, particularly in contexts requiring specialized organic building blocks with precise structural features.